Cas no 1236304-39-4 (2-chloro-1-fluoro-4-(nitromethyl)benzene)

• Product Name: 2-chloro-1-fluoro-4-(nitromethyl)benzene
• CAS No: 1236304-39-4
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 6101147
• PubChem ID: 87467608
• Update Time: 2025-11-05

2-chloro-1-fluoro-4-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-fluoro-4-(nitromethyl)benzene
• SCHEMBL3022909
• EN300-1980279
• 1236304-39-4

• Inchi： 1S/C7H5ClFNO2/c8-6-3-5(4-10(11)12)1-2-7(6)9/h1-3H,4H2
• InChI Key： AEYDVCVHPUWQGY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C[N+](=O)[O-])F

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-chloro-1-fluoro-4-(nitromethyl)benzene

Recent Advances in the Application of 2-Chloro-1-Fluoro-4-(Nitromethyl)Benzene (CAS: 1236304-39-4) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-1-fluoro-4-(nitromethyl)benzene (CAS: 1236304-39-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This aromatic nitro compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Recent studies have explored its utility in nucleophilic aromatic substitution reactions, where the electron-withdrawing nitro group enhances the reactivity of the halogenated benzene ring, enabling efficient functionalization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-chloro-1-fluoro-4-(nitromethyl)benzene as a building block for the development of novel kinase inhibitors. The compound's ability to undergo selective substitution at the para-position relative to the nitro group allowed for the efficient synthesis of a diverse library of small molecules targeting protein kinases involved in cancer pathways. The resulting compounds demonstrated promising in vitro activity against several cancer cell lines, with IC50 values in the low micromolar range.

Another significant application was reported in ACS Chemical Biology, where the compound served as a precursor for fluorescent probes targeting cellular thiols. The nitro group was strategically reduced to an amine and subsequently conjugated with various fluorophores, creating sensitive probes for monitoring glutathione levels in live cells. This application highlights the compound's potential in chemical biology tools development for studying redox homeostasis in disease states.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable methods for utilizing 2-chloro-1-fluoro-4-(nitromethyl)benzene. A 2024 Green Chemistry publication described a solvent-free mechanochemical approach for its conversion into valuable pharmaceutical intermediates, reducing environmental impact while maintaining high yields. This aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The safety profile and handling considerations of 2-chloro-1-fluoro-4-(nitromethyl)benzene have also been investigated in recent toxicology studies. While the compound requires careful handling due to its potential irritant properties, proper safety measures make it manageable for laboratory use. These studies have contributed to establishing standardized protocols for its safe utilization in research settings.

Looking forward, the unique reactivity pattern of 2-chloro-1-fluoro-4-(nitromethyl)benzene positions it as a valuable scaffold for continued exploration in drug discovery and chemical biology. Its potential applications in PROTAC (proteolysis targeting chimera) development and covalent inhibitor design are currently under investigation by several research groups, with preliminary results expected in late 2024.